2-chloro-N-ethyl-4-thiazolecarboxamide

• Molecular Formula: C6H7ClN2OS
• Molecular Weight: 190.65 g/mol
• IUPAC Name: 2-chloro-N-ethyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C6H7ClN2OS/c1-2-8-5(10)4-3-11-6(7)9-4/h3H,2H2,1H3,(H,8,10)
• InChI Key: GNSYOTSEBAJCHO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CSC(=N1)Cl

Description

2-chloro-N-ethyl-4-thiazolecarboxamide is a useful research compound. Its molecular formula is C6H7ClN2OS and its molecular weight is 190.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Chloro-4-thiazolecarboxylic acid chloride (prepared from 2-chloro-4-thiazolecarboxylic acid, thionyl chloride and a catalytic amount of DMF) was reacted with 70% ethylamine in water to yield 2-chloro-N-ethyl-4-thiazolecarboxamide. This compound was reacted with TMSCl using the method of step c of Example 248. Purification by flash chromatography with 3% ethyl acetate-hexane gave 2.5 g of the title compound as a light yellow oil in 55.6% yield. nD26 1.5313.